Cas no 87974-55-8 (Ethanone, 1-(3-nitrophenyl)-, oxime, (E)-)

Ethanone, 1-(3-nitrophenyl)-, oxime, (E)- structure
87974-55-8 structure
Product Name:Ethanone, 1-(3-nitrophenyl)-, oxime, (E)-
CAS No:87974-55-8
MF:C8H8N2O3
MW:180.16072177887
CID:649836
PubChem ID:345797
Update Time:2025-04-19

Ethanone, 1-(3-nitrophenyl)-, oxime, (E)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(3-nitrophenyl)-, oxime, (E)-
    • N-[1-(3-nitrophenyl)ethylidene]hydroxylamine
    • PDRKZXUNOXCETR-UHFFFAOYSA-N
    • m-nitroacetophenone oxime
    • 87974-55-8
    • 1-(3-Nitrophenyl)-1-ethanone oxime
    • (E)-1-(3-Nitrophenyl)ethanone oxime
    • DTXSID80323320
    • Inchi: 1S/C8H8N2O3/c1-6(9-11)7-3-2-4-8(5-7)10(12)13/h2-5,11H,1H3
    • InChI Key: PDRKZXUNOXCETR-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC(C(C)=NO)=C1)=O

Computed Properties

  • Exact Mass: 180.05349212g/mol
  • Monoisotopic Mass: 180.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.7
  • Topological Polar Surface Area: 78.4Ų
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